Cas no 2734775-85-8 (2,2-Dichloro-1-(3-ethoxy-4-fluorophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-ethoxy-4-fluorophenyl)ethanol
• CAS No: 2734775-85-8
• MF: C₁₀H₁₁Cl₂FO₂
• MW: 253.10
• CID: 5080546
• Update Time: 2026-03-01

2,2-Dichloro-1-(3-ethoxy-4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-ethoxy-4-fluorophenyl)ethanol

• Inchi： 1S/C10H11Cl2FO2/c1-2-15-8-5-6(3-4-7(8)13)9(14)10(11)12/h3-5,9-10,14H,2H2,1H3
• InChI Key： CGAINVGUWZAMFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(Cl)Cl)O)=CC=1OCC

Additional information on 2,2-Dichloro-1-(3-ethoxy-4-fluorophenyl)ethanol

2,2-Dichloro-1-(3-Ethoxy-4-Fluorophenyl)Ethanol: A Comprehensive Overview

The compound 2,2-Dichloro-1-(3-Ethoxy-4-Fluorophenyl)Ethanol, identified by the CAS registry number CAS No. 2734775-85-8, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a dichlorinated ethanol group attached to a substituted phenyl ring. The presence of the ethoxy and fluoro substituents on the aromatic ring imparts specific electronic and steric properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 2,2-Dichloro-1-(3-Ethoxy-4-Fluorophenyl)Ethanol in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing high-performance polymers and coatings. The dichloro group in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are crucial in polymer synthesis. Moreover, the ethoxy and fluoro substituents on the phenyl ring contribute to the molecule's hydrophobicity and chemical stability, which are desirable properties for high-performance materials.

In addition to its role in materials science, 2,2-Dichloro-1-(3-Ethoxy-4-Fluorophenyl)Ethanol has shown promise in pharmaceutical research. The compound's structure allows for selective interactions with biological systems, making it a potential candidate for drug delivery systems. Recent investigations have focused on its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The fluoro substituent, in particular, has been found to influence the molecule's pharmacokinetic properties, offering new avenues for drug design.

The synthesis of 2,2-Dichloro-1-(3-Ethoxy-4-Fluorophenyl)Ethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of environmentally friendly catalysts has also been explored to align with current trends toward sustainable chemistry practices.

From an environmental perspective, understanding the behavior of 2,2-Dichloro-1-(3-Ethoxy-4-fluorophenyl)ethanol in natural systems is crucial. Studies have examined its degradation pathways under various environmental conditions, revealing that the compound undergoes rapid hydrolysis in aqueous environments. This property is significant for assessing its potential impact on ecosystems and designing strategies for waste management.

In conclusion, 2,2-Dichloro-1-(3-Ethoxy-4-fluorophenyl)ethanol stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in both research and industry. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to grow even further.